Cas no 1187171-99-8 (Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 1187171-99-8
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• MDL: MFCD08461335
• CID: 4726648
• PubChem ID: 45074236
• Update Time: 2025-05-22

Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate
• FXCYIHBYSVDOEV-UHFFFAOYSA-N
• tert-butyl (3RS,4RS)-4-(4-fluorophenyl)-3-hydroxy-piperidine-1-carboxylate
• tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate, Mixture of diastereomers
• tert-butyl (3RS,4RS)-4-(4-fluoro-phenyl)-3-hydroxy-piperidine-1-carboxylate
• Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate

• MDL： MFCD08461335
• Inchi： 1S/C16H22FNO3/c1-16(2,3)21-15(20)18-9-8-13(14(19)10-18)11-4-6-12(17)7-5-11/h4-7,13-14,19H,8-10H2,1-3H3
• InChI Key： FXCYIHBYSVDOEV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate (CAS: 1187171-99-8)

In recent years, the compound Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate (CAS: 1187171-99-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and fluorophenyl substituent, has shown promising potential in various therapeutic applications. Researchers have been particularly interested in its role as an intermediate in the synthesis of bioactive molecules and its potential pharmacological properties.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic pathways and optimization strategies for producing Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate with high yield and purity. The study highlighted the importance of this compound as a key intermediate in the development of novel central nervous system (CNS) drugs, owing to its structural similarity to known pharmacophores. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Another significant research effort, documented in *Bioorganic & Medicinal Chemistry Letters*, investigated the biological activity of derivatives synthesized from Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate. The study revealed that certain derivatives exhibited potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. These findings suggest that the compound could serve as a valuable scaffold for designing new therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

In addition to its therapeutic potential, Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate has also been studied for its physicochemical properties. A recent paper in *Chemical and Pharmaceutical Bulletin* detailed the compound's solubility, stability, and partition coefficient, which are critical parameters for drug formulation and delivery. The study provided valuable insights into the compound's behavior under various physiological conditions, aiding in the design of more effective drug formulations.

Looking ahead, ongoing research is focused on expanding the applications of Tert-butyl 4-(4-fluorophenyl)-3-hydroxypiperidine-1-carboxylate in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in oncology and infectious diseases. With its versatile structure and promising biological activity, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.